Cas no 81699-19-6 (1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER)

• Product Name: 1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER
• CAS No: 81699-19-6
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 3177019
• PubChem ID: 12822617
• Update Time: 2025-04-21

1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, METHYL ESTER
• AKOS012600894
• SCHEMBL6972248
• methyl 1,2,3-thiadiazole-5-carboxylate
• methyl1,2,3-thiadiazole-5-carboxylate
• 81699-19-6

• Inchi： 1S/C4H4N2O2S/c1-8-4(7)3-2-5-6-9-3/h2H,1H3
• InChI Key： VMFMGKCORIVBTM-UHFFFAOYSA-N
• SMILES： S1C(=CN=N1)C(=O)OC

Computed Properties

• Exact Mass: 143.99934855Da
• Monoisotopic Mass: 143.99934855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.3Ų